2-Methoxy-6-({[4-(trifluoromethyl)phenyl]amino}methyl)phenol
Overview
Description
2-Methoxy-6-({[4-(trifluoromethyl)phenyl]amino}methyl)phenol is a biochemical compound used for proteomics research . It has a molecular formula of C15H14F3NO2 and a molecular weight of 297.27 .
Synthesis Analysis
The synthesis of compounds like this compound often involves the introduction of trifluoromethylpyridine (TFMP) groups within other molecules . This is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a fluorine atom and a carbon-containing structure . The trifluoromethyl group (TFMP) in its structure contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are characterized by its molecular weight of 297.27 and its molecular formula of C15H14F3NO2 . The presence of a fluorine atom and a carbon-containing structure in its molecular structure are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Future Directions
The future directions for the use of 2-Methoxy-6-({[4-(trifluoromethyl)phenyl]amino}methyl)phenol and similar compounds are likely to be influenced by the increasing demand for trifluoromethylpyridine derivatives in the agrochemical and pharmaceutical industries . The unique physical–chemical properties of these compounds make them key structural ingredients for the development of many agrochemical and pharmaceutical compounds .
Mechanism of Action
Target of Action
Compounds with a trifluoromethyl group have been shown to exhibit improved drug potency toward certain enzymes .
Mode of Action
It’s known that the trifluoromethyl group can enhance the potency of drugs by lowering the pk_a of certain structures, thereby facilitating key hydrogen bonding interactions with proteins .
Biochemical Pathways
Compounds with a trifluoromethyl group are often used in the development of agrochemical and pharmaceutical compounds, suggesting they may interact with a variety of biochemical pathways .
Pharmacokinetics
The presence of a trifluoromethyl group and a pyridine in its structure may influence its pharmacokinetic properties .
Result of Action
The presence of a trifluoromethyl group has been associated with improved drug potency .
Action Environment
The synthesis of trifluoromethyl-containing compounds can be influenced by various factors, including the identity of the desired target compound .
Properties
IUPAC Name |
2-methoxy-6-[[4-(trifluoromethyl)anilino]methyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3NO2/c1-21-13-4-2-3-10(14(13)20)9-19-12-7-5-11(6-8-12)15(16,17)18/h2-8,19-20H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGMZEXYHUHIUNH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)CNC2=CC=C(C=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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